Cas no 651304-79-9 (Phenol, 2-[1-[(5-hydroxypentyl)imino]propyl]-)

• Product Name: Phenol, 2-[1-[(5-hydroxypentyl)imino]propyl]-
• CAS No: 651304-79-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 406635
• PubChem ID: 135507774
• Update Time: 2025-04-19

Phenol, 2-[1-[(5-hydroxypentyl)imino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[1-[(5-hydroxypentyl)imino]propyl]-
• 6-[1-(5-hydroxypentylamino)propylidene]cyclohexa-2,4-dien-1-one
• 651304-79-9
• DTXSID20799646
• 6-{1-[(5-HYDROXYPENTYL)AMINO]PROPYLIDENE}CYCLOHEXA-2,4-DIEN-1-ONE

• Inchi： 1S/C14H21NO2/c1-2-13(15-10-6-3-7-11-16)12-8-4-5-9-14(12)17/h4-5,8-9,16-17H,2-3,6-7,10-11H2,1H3/b15-13+
• InChI Key： DCEWBIRHNZJRSD-FYWRMAATSA-N
• SMILES： OCCCCC/N=C(/C1C=CC=CC=1O)\CC

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.82